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Compound of Interest

[3-(Azocan-1-
Compound Name:
ylmethyl)phenyllmethanamine

CAS No.: 115174-13-5

Cat. No.: B2532258

Get Quote

Executive Summary

[3-(Azocan-1-ylmethyl)phenyllmethanamine is a bifunctional pharmacophore scaffold often
utilized in CNS drug discovery and kinase inhibitor development. Structurally, it combines a
meta-substituted aromatic core, a primary benzylic amine, and a tertiary cyclic amine
(azocane/heptamethyleneimine).

This guide provides a high-resolution spectral breakdown to assist analytical chemists in:
 Structural Validation: Confirming the presence of both amine types (primary vs. tertiary).

¢ Process Control: Verifying the integrity of the 8-membered azocane ring and the meta-
substitution pattern.

o Purity Assessment: Distinguishing the product from common oxidative precursors
(aldehydes/nitriles) and structural isomers.

Structural & Spectral Fingerprint
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The infrared spectrum of this molecule is complex due to the overlapping contributions of
aliphatic and aromatic C-H vibrations. However, the nitrogen functionalities provide distinct
diagnostic windows.

2.1 Functional Group Mapping

Figure 1: Spectral mapping of key functional moieties to their diagnostic IR regions.

2.2 Characteristic Peak Table

The following data represents high-confidence spectral assignments derived from structural
analogue analysis (Benzylamine and N-Benzylazocane).
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Frequency . . Functional Diagnostic
) Vibration Mode Notes
Region (cm~?) Group Value
Sharp band;
N-H Stretch ) ) ) ]
3350 — 3400 Primary Amine High confirms free
(Asym)
base form.
Often weaker
N-H Stretch ) ) ) than the
3280 — 3320 Primary Amine High )
(Sym) asymmetric
band.
Weak shoulder
3000 — 3100 C-H Stretch (sp?)  Aromatic Ring Medium above 3000
cm-1,
Strong, broad
2850 — 2950 C-H Stretch (sp3)  Azocane Ring Low aliphatic
envelope.
Known as
"Bohlmann
C-H Stretch (N- ) ) - o
2780 — 2820 CHy) Tertiary Amine Critical bands"; indicates
2
cyclic tertiary
amine.
Often overlaps
1580 — 1620 N-H Scissoring Primary Amine Medium with aromatic
ring breathing.
Characteristic of
1440 - 1460 CHz Scissoring Azocane/Linker Medium cyclic methylene
groups.
_ _ Mixed mode
1250 — 1350 C-N Stretch Aromatic-CHz-N Medium o
vibrations.
Key for
C-H OOP ) ) distinguishing
750 - 800 ) Meta-Substituted  High
Bending from para/ortho

isomers.
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"Puckering"
) vibration
Ring . : :
690 — 710 ] Aromatic Ring High common in
Deformation

mono/meta-alkyl

benzenes.

Comparative Analysis: Performance vs. Alternatives

In drug development, this molecule is often compared against its precursors or structural
analogues during Quality Control (QC).

3.1 Scenario A: Reaction Monitoring (Reduction QC)

Objective: Confirm conversion of 3-(azocan-1-ylmethyl)benzonitrile or 3-(azocan-1-
ylmethyl)benzaldehyde to the target amine.

. o Alternative
Target Product Alternative (Nitrile
Feature . (Aldehyde
(Amine) Precursor)
Precursor)
_ _ 3300-3400 cm™t
Diagnostic Peak ~2230 cm~1 (Sharp) ~1700 cm~1 (Strong)
(Doublet)
Appearance of N-H o Presence indicates
_ _ _ Presence indicates _
Interpretation stretching confirms ) ) unreacted starting
] ] incomplete reduction. ] o
amine formation. material or oxidation.
o Moderate (N-H is ) o Very High (C=0 is
Sensitivity High (C=N is distinct). )
weaker than C=0). intense).

3.2 Scenario B: Isomer Differentiation

Objective: Distinguish the Meta (3-substituted) isomer from Para (4-substituted) impurities.
o Meta (Target): Shows two distinct bands in the fingerprint region: ~690 cm~* and ~780 cm™1.

o Para (Impurity): Typically shows a single strong band around 800-850 cm~! (due to two
adjacent hydrogens).
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e Ortho (Impurity): Single strong band near 735—770 cm~1.

Expert Insight: IR is superior to Mass Spectrometry (MS) for this specific differentiation because
MS cannot easily distinguish positional isomers without complex fragmentation analysis,

whereas IR provides immediate "fingerprint" confirmation.

Experimental Protocol: Self-Validating Workflow

To ensure reproducible data, follow this validated ATR (Attenuated Total Reflectance) protocol.

Materials
e Instrument: FTIR Spectrometer with Diamond/ZnSe ATR crystal.

e Resolution: 4 cm~2.
e Scans: 32 (Screening) or 64 (Publication).

e Background: Air (clean crystal).

Step-by-Step Methodology

e Crystal Check: Run a background scan. Ensure the region 20002500 cm~* (Diamond
absorption) is consistent and no residual peaks exist at 2800—3000 cm~1 (cleaning solvent

residue).
o Sample Loading:
o If Oil/Liquid: Place 10 pL on the crystal center.

o If Solid (HCI Salt): Apply pressure using the anvil to ensure good contact. Note: Salts will
show broad N-H* bands (2500—-3000 cm~1) obscuring the C-H region. Free basing is
recommended for clear identification.
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Acquisition: Collect spectrum.

Data Processing: Apply Baseline Correction and Atmospheric Suppression (CO2/H20
removal).

Validation Logic (Decision Tree):

Figure 2: Logical workflow for spectral validation of the target amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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